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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

Cat. No.: B562027 Get Quote

Introduction

N'-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) and a potential carcinogen

found in tobacco products, including electronic cigarettes (e-cigarettes). Accurate quantification

of NAT in e-cigarette aerosols is crucial for assessing the potential health risks associated with

their use. The use of an isotopically labeled internal standard, such as N-Nitrosoanatabine-d4
(NAT-d4), is the gold standard for achieving accurate and precise measurements in complex

matrices like e-cigarette aerosols. This application note provides a detailed protocol for the

analysis of NAT in e-cigarette aerosols using liquid chromatography-tandem mass

spectrometry (LC-MS/MS) with isotope dilution.

Principle

The method utilizes the principle of isotope dilution mass spectrometry. A known amount of the

deuterated internal standard, N-Nitrosoanatabine-d4, is added to the e-cigarette aerosol

sample before extraction and analysis. NAT-d4 is chemically identical to NAT but has a different

mass due to the presence of deuterium atoms. This allows it to be distinguished from the native

analyte by the mass spectrometer. By measuring the ratio of the response of NAT to NAT-d4,

any loss of analyte during sample preparation or variations in instrument response can be

corrected for, leading to highly accurate quantification.

Experimental Protocols
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E-cigarette aerosol can be collected using various methods. The choice of method may depend

on the specific experimental setup and objectives.

Cambridge Filter Pads (CFP): This is a standard method for collecting particulate matter from

aerosols.

An e-cigarette is connected to a smoking machine.

Aerosol is drawn through a Cambridge filter pad (typically 44 mm) under controlled puffing

parameters (e.g., 55 mL puff volume, 4-second puff duration, 30-second interpuff interval).

[1]

A defined number of puffs (e.g., 100) are collected on the filter pad.[1]

Quartz Wool (QW) Filters: An alternative to CFPs, quartz wool can be packed into a tube to

trap the aerosol.

This method has shown good recovery and requires a smaller extraction solvent volume.

[2]

Direct Condensation: This method involves passing the aerosol through a series of cooled

pipette tips to condense the liquid for analysis, avoiding the need for extraction from a filter.

Sample Preparation
The following protocol is a general guideline for the extraction of NAT from a collection medium.

Internal Standard Spiking:

Add a known volume of N-Nitrosoanatabine-d4 internal standard solution (e.g., 1.0

ng/mL) directly to the Cambridge filter pad or quartz wool containing the collected aerosol.

[3]

Extraction:

Place the filter pad or quartz wool in a centrifuge tube.
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Add a suitable extraction solvent. 100 mM ammonium acetate is a commonly used and

effective solvent.[4][5] Acetonitrile has also been used, but ammonium acetate generally

provides better recovery.[2]

Agitate the sample for a specified period (e.g., 30-40 minutes) using a wrist-action shaker

or ultrasonic bath to ensure complete extraction of the TSNAs.[4][6]

Filtration:

Centrifuge the sample to pellet any solid debris.

Filter the supernatant through a 0.2 µm syringe filter (e.g., PTFE) to remove any remaining

particulate matter before LC-MS/MS analysis.[6]

LC-MS/MS Analysis
The analysis is performed using a liquid chromatograph coupled to a tandem mass

spectrometer.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used for the separation of TSNAs (e.g.,

Agilent Eclipse Plus C18 RRHD).[6]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.01 M

ammonium formate) and an organic solvent (e.g., acetonitrile with 0.025% formic acid) is

common.[6]

Flow Rate: A typical flow rate is around 0.3 mL/min.[6]

Column Temperature: Maintaining a constant column temperature (e.g., 60°C) is important

for reproducible chromatography.[6]

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization in the positive ion mode (ESI+) is used.[7]
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Detection: Multiple Reaction Monitoring (MRM) mode is employed for its high selectivity

and sensitivity. Two MRM transitions (a quantifier and a qualifier) are typically monitored

for both NAT and NAT-d4 to ensure accurate identification and quantification.[4]

Data Presentation
The following tables summarize key quantitative data from various studies on the analysis of N-

Nitrosoanatabine in e-cigarette related samples.

Table 1: Method Detection and Quantification Limits for N-Nitrosoanatabine (NAT)

Matrix Method
Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Reference

E-liquid LC-MS/MS 3.71 ng/mL - [2]

E-liquid UPLC-MS/MS 4.6 ng/g - [1]

E-liquid HPLC-MS/MS
0.002 - 0.015

ng/g
- [6]

Aerosol UPLC-MS/MS 10 ng/collection - [1]

Aerosol HPLC-MS/MS
0.001 - 0.008

ng/20 puffs
- [6]

Aerosol UPLC-MS/MS - 0.2 ng/g [8]

Table 2: Recovery of N-Nitrosoanatabine (NAT) using Different Methods
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Sample Type
Extraction
Solvent

Collection
Filter

Recovery (%) Reference

Spiked PG/VG
Acetonitrile

(ACN)
- 134 ± 22.1 [2]

Spiked PG/VG
Ammonium

Acetate (AA)
- 92.6 ± 8.27 [2]

Spiked Aerosol -
Quartz Wool

(QW)
75.3 ± 16.3 [2]

Spiked Aerosol -
Cambridge Filter

Pad (CFP)
58.5 ± 12.9 [2]

Spiked E-liquid - - 90.7 - 103 [6]

Spiked Aerosol - - 92.0 - 108 [6]

Table 3: Levels of N-Nitrosoanatabine (NAT) in Commercial E-liquids and Aerosols

Sample Type NAT Concentration Reference

Commercial E-liquids (3

samples)
Not Detected [1]

Spiked E-liquid 53.9 ng/g [1]

Aerosol from Commercial E-

liquids
Not Detected [1]

Aerosol from Spiked E-liquid
Detected (levels similar to

expected)
[1]

Commercial E-liquids (6

samples)
Below Detection Limit [2]

Aerosol from Commercial E-

liquids
Below Detection Limit [2]

USP Grade Nicotine 4 - 20 ng/g [3]
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Caption: Experimental workflow for the analysis of N-Nitrosoanatabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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